Cas no 1260003-29-9 (2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid
• CAS No: 1260003-29-9
• MF: C₁₃H₁₆INO₄
• MW: 377.174916267395
• MDL: MFCD09756573
• CID: 5607023
• PubChem ID: 22309173
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-3-iodo-
• 2-{[(tert-butoxy)carbonyl]amino}-2-(3-iodophenyl)acetic acid
• starbld0003269
• 1260003-29-9
• CS-0262912
• EN300-842349
• 2-((tert-Butoxycarbonyl)amino)-2-(3-iodophenyl)acetic acid
• 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid

• MDL： MFCD09756573
• Inchi： 1S/C13H16INO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-5-4-6-9(14)7-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JSDBVQFGTQTPDG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(I)C=1)(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 377.01241g/mol
• Monoisotopic Mass: 377.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• Boiling Point: 471.4±45.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid (CAS No. 1260003-29-9)

2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid (CAS No. 1260003-29-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an iodophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers often search for "Boc-protected amino acids" or "iodophenyl derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry.

The compound’s CAS No. 1260003-29-9 is frequently queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Its carboxylic acid functionality allows for further derivatization, while the iodine atom offers opportunities for cross-coupling reactions, a hot topic in "click chemistry" and "Pd-catalyzed reactions." These features align with current trends in "green chemistry" and "sustainable synthesis," as researchers seek efficient methods to reduce waste and improve atom economy.

In the context of peptide synthesis, 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid serves as a key building block. The Boc group provides temporary protection for the amine functionality, a technique pivotal in "solid-phase peptide synthesis (SPPS)." This aligns with frequent searches for "Boc deprotection conditions" and "amino acid protecting groups," underscoring its role in optimizing peptide yield and purity.

Another area of interest is the compound’s potential in "radiopharmaceuticals." The 3-iodophenyl segment can be leveraged for radioisotope labeling, a growing field due to advancements in "molecular imaging" and "targeted therapy." Queries like "iodine-labeled compounds for PET imaging" demonstrate the intersection of this chemical with cutting-edge medical applications.

From a commercial perspective, suppliers often list CAS No. 1260003-29-9 under categories like "pharmaceutical intermediates" or "custom synthesis reagents." Its stability under standard storage conditions and compatibility with common solvents (e.g., DMF, THF) make it a practical choice for laboratories. Searches for "high-purity Boc-amino acids" or "iodinated aromatic compounds" further emphasize its demand in niche markets.

In summary, 2-{(tert-butoxy)carbonylamino}-2-(3-iodophenyl)acetic acid bridges multiple disciplines, from "organic synthesis" to "bioconjugation." Its versatility and alignment with trending topics like "precision medicine" and "catalyst-free reactions" ensure its continued relevance. Researchers and manufacturers alike value this compound for its adaptability in addressing complex chemical challenges.